Calcium perchlorate
Overview
Description
Synthesis Analysis
Synthesis and Characterization Methods : Calcium perchlorate can be synthesized using various methods, including template and direct methods with macrocyclic ligands of varying ring sizes. The synthesis process often involves forming dinuclear complexes, showcasing the versatility of macrocyclic cavities in the synthesis process (Lodeiro et al., 2004). Additionally, synthesis using reactions with other compounds like salicylaldehyde-4-aminobenzene sulfonic acid has been explored (Xi, 2007).
Thermochemical Characteristics : The interaction of calcium with perchloric acid and the resulting enthalpies of formation for calcium ion and calcium chloride provide insights into the thermochemical properties of calcium perchlorate (Monaenkova & Tiflova, 2012).
Molecular Structure Analysis
Calcium perchlorate forms various coordination complexes, often involving macrocyclic ligands. The structure of these complexes can be intricate, with calcium ions adopting multiple coordination geometries. For example, synthesis using salicylaldehyde-4-aminobenzene sulfonic acid results in a seven-coordinated calcium(II) center with a distorted pengonal bipyramidal coordination environment (Xi, 2007).
Chemical Reactions and Properties
Calcium perchlorate's interaction with other compounds and its behavior under different conditions are key to understanding its chemical properties. For instance, its reaction with salicylaldehyde-4-aminobenzene sulfonic acid and the formation of various hydrates under different temperatures reveal its complex behavior (Xi, 2007).
Physical Properties Analysis
The deliquescent nature of calcium perchlorate and its stability under varying temperature and humidity conditions, particularly relevant to Martian surface conditions, are significant aspects of its physical properties. Studies show a wide range of deliquescence relative humidity values, influenced by temperature and the formation of hydrates (Nuding et al., 2014).
Chemical Properties Analysis
Calcium perchlorate's chemical properties, such as its reactivity and the formation of complexes, are pivotal for understanding its applications and behavior in various environments. Its interaction with other elements and compounds, leading to the formation of diverse complexes with specific coordination geometries, is a key aspect of its chemical behavior (Lodeiro et al., 2004); (Xi, 2007).
Scientific Research Applications
Planetary Science : Calcium perchlorate has been studied for its potential existence on the surface of Mars. Its water uptake properties at temperatures and humidity conditions relevant to Mars have been characterized. This includes investigations into its deliquescent relative humidity (DRH) and efflorescent relative humidity (ERH) across different temperatures, which are critical for understanding the Martian surface and the possibility of liquid water stability there (Nuding et al., 2014).
Battery Technology : In the field of electrochemistry, calcium perchlorate has been evaluated as an electrolyte solution in calcium-ion batteries. This involves the use of CaCo2O4 as a positive electrode and exploration of calcium ion removal and reintercalation processes, demonstrating its potential in developing non-aqueous calcium-ion batteries (Cabello et al., 2016).
Dentistry and Medical Research : In dentistry, calcium hydroxide, often combined with calcium perchlorate, has been used as a therapeutic component for sterilizing infected root canals. Its efficacy against various bacterial species, especially when combined with other substances like chlorhexidine, has been explored to improve antimicrobial activity (Podbielski et al., 2003).
Fireworks and Pyrotechnics : Research on qualitative detection methods for perchlorate in pyrotechnic compositions includes using calcium chloride as a key component. This has led to innovative detection techniques for perchlorate salts in pyrotechnic compositions, enhancing safety and regulatory compliance in the industry (Chu, 2013).
Environmental Management : The issue of perchlorate contamination in water supplies, primarily due to the use of perchlorate salts in defense industries, has been a topic of research. Strategies for managing and minimizing risks associated with perchlorate in drinking water, including the role of calcium perchlorate, have been discussed (Urbansky & Schock, 1999).
Water Treatment and Purification : Techniques for removing perchlorate from water have been explored, including the use of calcium chloride in combination with other chemicals. These methods are crucial for ensuring safe drinking water and effective wastewater management (Srivastava et al., 2014).
Safety And Hazards
Due to its high solubility in water, calcium perchlorate can easily contaminate water bodies if not properly handled or disposed of . Additionally, its strong oxidative nature can pose safety risks, including fire and explosion hazards, necessitating careful handling and storage practices . Short-term exposure can cause skin and eye irritation, while prolonged or repeated exposure can lead to more serious health conditions .
Future Directions
Calcium perchlorate has diverse applications in a range of scientific and industrial fields . Its unique properties, including its excellent oxidative properties and ability to form hydrates, make it a substance of interest for researchers and scientists worldwide . Future research directions could involve exploring its potential applications in other fields and studying its environmental impact .
properties
IUPAC Name |
calcium;diperchlorate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/Ca.2ClHO4/c;2*2-1(3,4)5/h;2*(H,2,3,4,5)/q+2;;/p-2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZQAOXERLHGRFIC-UHFFFAOYSA-L |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[O-]Cl(=O)(=O)=O.[O-]Cl(=O)(=O)=O.[Ca+2] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
Ca(ClO4)2, CaCl2O8 |
Source
|
| Record name | CALCIUM PERCHLORATE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/2787 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
| Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
| Record name | calcium perchlorate | |
| Source | Wikipedia | |
| URL | https://en.wikipedia.org/wiki/Calcium_perchlorate | |
| Description | Chemical information link to Wikipedia. | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20890703 |
Source
|
| Record name | Perchloric acid, calcium salt (2:1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20890703 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
238.98 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Calcium perchlorate is a white to yellow crystalline solid. Density 2.651 g / cm3. Contact may irritate skin, eyes, and mucous membranes. May be toxic by ingestion., White solid; [Hawley] White to yellow solid; [CAMEO] Powder; [MSDSonline] |
Source
|
| Record name | CALCIUM PERCHLORATE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/2787 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
| Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
| Record name | Calcium perchlorate | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/9265 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
Product Name |
Calcium perchlorate | |
CAS RN |
13477-36-6 |
Source
|
| Record name | CALCIUM PERCHLORATE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/2787 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
| Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
| Record name | Calcium perchlorate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0013477366 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Perchloric acid, calcium salt (2:1) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Perchloric acid, calcium salt (2:1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20890703 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Calcium perchlorate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.033.411 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | CALCIUM PERCHLORATE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/8249MC3K19 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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